9-Hydroxynon-7-enoic acid
CAS No.: 106541-94-0
Cat. No.: VC0010825
Molecular Formula: C9H16O3
Molecular Weight: 172.224
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 106541-94-0 |
|---|---|
| Molecular Formula | C9H16O3 |
| Molecular Weight | 172.224 |
| IUPAC Name | 9-hydroxynon-7-enoic acid |
| Standard InChI | InChI=1S/C9H16O3/c10-8-6-4-2-1-3-5-7-9(11)12/h4,6,10H,1-3,5,7-8H2,(H,11,12) |
| Standard InChI Key | GHFKIOSUCHTGIG-UHFFFAOYSA-N |
| SMILES | C(CCC=CCO)CCC(=O)O |
Introduction
9-Hydroxynon-7-enoic acid is a chemical compound with the CAS number 106541-94-0. It is a hydroxylated unsaturated fatty acid, which suggests potential applications in various biochemical and pharmaceutical contexts due to its functional groups. This compound is of interest in scientific research for its unique structural features and potential biological activities.
Synthesis and Chemical Reactions
While specific synthesis routes for 9-hydroxynon-7-enoic acid are not detailed in the search results, compounds with similar structures often involve multi-step syntheses that include hydroxylation and unsaturation reactions. These compounds can undergo various chemical reactions typical for organic molecules with hydroxyl and carboxyl functionalities, such as oxidation, reduction, and esterification.
Research Findings and Future Directions
Given the limited specific information available on 9-hydroxynon-7-enoic acid, further research is needed to explore its biological activities and potential applications. Studies on similar compounds suggest that modifications to the hydroxyl and unsaturated groups can significantly impact their bioactivity, offering a direction for future investigations.
Data Table: General Information on 9-Hydroxynon-7-enoic Acid
| Property | Description |
|---|---|
| CAS Number | 106541-94-0 |
| Molecular Formula | Not explicitly stated |
| Physical Properties | Not detailed in sources |
| Synthesis | Multi-step process likely involving hydroxylation and unsaturation |
| Biological Activity | Potential applications in biochemistry and pharmacology |
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